![molecular formula C20H16N2O3S2 B2463918 (E)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide CAS No. 942007-10-5](/img/structure/B2463918.png)
(E)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide, also known as ETTA, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. ETTA is a synthetic compound that has been developed through a series of chemical reactions, and it has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
Cytotoxic Activity in Cancer Research
This compound and related structures have been studied extensively for their potential in cancer research. A key focus is on their cytotoxic activity against various human cancer cell lines, particularly in lung adenocarcinoma. One study found that specific compounds in this class showed promising cytotoxicity against the A549 human lung adenocarcinoma epithelial cell line, demonstrating potential as anticancer agents. These compounds were also observed to cause cell-cycle effects in the G2/M phase followed by apoptotic cell death (Kamal et al., 2014).
Photovoltaic Applications
In the field of renewable energy, derivatives of thiophen-2-yl)thiazole have been investigated for their use in dye-sensitized solar cells. Studies suggest that replacing benzene in the π-bridge with a thiazole ring can improve light-harvesting capability, leading to enhanced photovoltaic performance. This suggests potential applications of these compounds in the development of more efficient solar cells (Han et al., 2015).
Antimicrobial Textile Applications
These compounds have also been explored for their antimicrobial properties, particularly in the context of textile finishing. A study synthesized polyfunctionalized dye precursors based on thiophene-, thiazole-, and other moieties, demonstrating significant antimicrobial activity against various tested organisms. This research opens avenues for the application of these compounds in creating antimicrobial textiles (Shams et al., 2011).
Molecular Structure and Spectroscopic Applications
Significant research has been done on the molecular structure and spectroscopic properties of acrylamide monomers related to thiophen-2-yl)thiazole compounds. These studies, which include analysis through methods like NMR spectroscopy and single-crystal X-ray diffraction, help in understanding the chemical behavior and potential applications of these compounds in various fields, including material science and chemical sensing (Kariuki et al., 2022).
Properties
IUPAC Name |
(E)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S2/c1-2-24-16-7-3-5-13-11-17(25-19(13)16)15-12-27-20(21-15)22-18(23)9-8-14-6-4-10-26-14/h3-12H,2H2,1H3,(H,21,22,23)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNCLDNWWUJNQAR-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C=CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)/C=C/C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.